Cas no 2227823-16-5 ((2S)-1-1-(4-bromophenyl)cyclopropylpropan-2-amine)

• Product Name: (2S)-1-1-(4-bromophenyl)cyclopropylpropan-2-amine
• CAS No: 2227823-16-5
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• CID: 6000581
• PubChem ID: 165798397
• Update Time: 2025-06-11

(2S)-1-1-(4-bromophenyl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-1-(4-bromophenyl)cyclopropylpropan-2-amine
• EN300-1916289
• (2S)-1-[1-(4-bromophenyl)cyclopropyl]propan-2-amine
• 2227823-16-5

• Inchi： 1S/C12H16BrN/c1-9(14)8-12(6-7-12)10-2-4-11(13)5-3-10/h2-5,9H,6-8,14H2,1H3/t9-/m0/s1
• InChI Key： WCMBSABHQSHLHH-VIFPVBQESA-N
• SMILES： BrC1C=CC(=CC=1)C1(C[C@H](C)N)CC1

Computed Properties

• Exact Mass: 253.04661g/mol
• Monoisotopic Mass: 253.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-1-1-(4-bromophenyl)cyclopropylpropan-2-amine

Compound Introduction: (2S)-1-1-(4-bromophenyl)cyclopropylpropan-2-amine (CAS No. 2227823-16-5)

The compound (2S)-1-1-(4-bromophenyl)cyclopropylpropan-2-amine, identified by the CAS number 2227823-16-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex stereochemistry and aromatic substitution pattern, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of a chiral center at the cyclopropyl ring and the electron-withdrawing nature of the bromophenyl group contribute to its unique chemical properties, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, the exploration of non-linear pharmacophores has opened new avenues in drug design, particularly in addressing complex diseases that require multi-target interactions. The (2S)-1-1-(4-bromophenyl)cyclopropylpropan-2-amine structure exemplifies this trend, combining a rigid cyclopropyl moiety with an amine functional group that can interact with various biological targets. This compound has been studied for its potential role in modulating enzyme activity and receptor binding, which are critical for therapeutic intervention.

One of the most intriguing aspects of this compound is its stereochemical configuration. The (S)-configuration at the chiral center introduces a level of specificity that is often lacking in racemic mixtures. This chirality can significantly influence the pharmacokinetic and pharmacodynamic properties of the molecule, making it a promising candidate for further development. Recent studies have demonstrated that enantiomerically pure compounds often exhibit improved efficacy and reduced side effects compared to their racemic counterparts.

The bromophenyl group in the molecule adds another layer of complexity, providing a site for further functionalization or interaction with biological targets. This substituent is known to enhance binding affinity and metabolic stability, which are crucial factors in drug design. Researchers have leveraged this property to develop derivatives with enhanced pharmacological profiles, showcasing the versatility of this scaffold.

Current research in this area is focused on exploring the compound's potential as an intermediate in synthesizing more complex molecules. The structural features of (2S)-1-1-(4-bromophenyl)cyclopropylpropan-2-amine make it an ideal candidate for generating libraries of compounds for high-throughput screening. This approach has been successful in identifying novel bioactive molecules that can be further optimized for therapeutic use.

The compound's interaction with biological systems has also been a subject of interest. Preliminary studies suggest that it can modulate the activity of certain enzymes and receptors involved in metabolic disorders and neurodegenerative diseases. The ability to fine-tune these interactions through structural modifications offers a promising route to developing targeted therapies.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and transition metal-mediated reactions, have been employed to achieve the desired stereochemical outcome. These methods not only enhance efficiency but also provide scalability for large-scale production.

In conclusion, the compound (2S)-1-1-(4-bromophenyl)cyclopropylpropan-2-amine (CAS No. 2227823-16-5) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a crucial role in the development of next-generation therapeutics.